(E)-4-Octenoic acid(trans-4-octenoic acid)
(E)-4-Octenoic acid(trans-4-octenoic acid)
(e)-4-Octenoic acid, also known as (E)-4-octenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms (e)-4-Octenoic acid exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa) (e)-4-Octenoic acid has been primarily detected in urine. Within the cell, (e)-4-octenoic acid is primarily located in the cytoplasm and adiposome (e)-4-Octenoic acid has a greasy taste.
Brand Name:
Vulcanchem
CAS No.:
18776-92-6
VCID:
VC0169000
InChI:
InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h4-5H,2-3,6-7H2,1H3,(H,9,10)/b5-4+
SMILES:
CCCC=CCCC(=O)O
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
(E)-4-Octenoic acid(trans-4-octenoic acid)
CAS No.: 18776-92-6
Main Products
VCID: VC0169000
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 18776-92-6 |
|---|---|
| Product Name | (E)-4-Octenoic acid(trans-4-octenoic acid) |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | (E)-oct-4-enoic acid |
| Standard InChI | InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h4-5H,2-3,6-7H2,1H3,(H,9,10)/b5-4+ |
| Standard InChIKey | PFHBCQFBHMBAMC-SNAWJCMRSA-N |
| Isomeric SMILES | CCC/C=C/CCC(=O)O |
| SMILES | CCCC=CCCC(=O)O |
| Canonical SMILES | CCCC=CCCC(=O)O |
| Density | d20 0.93 0.924-0.930 |
| Melting Point | Mp ?4 ° 4°C |
| Physical Description | Liquid Colourless liquid; Greasy aroma |
| Description | (e)-4-Octenoic acid, also known as (E)-4-octenoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms (e)-4-Octenoic acid exists as a liquid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa) (e)-4-Octenoic acid has been primarily detected in urine. Within the cell, (e)-4-octenoic acid is primarily located in the cytoplasm and adiposome (e)-4-Octenoic acid has a greasy taste. |
| Solubility | Slightly soluble in water; soluble in most organic solvents Soluble (in ethanol) |
| PubChem Compound | 6433715 |
| Last Modified | Nov 11 2021 |
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